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Compound of Interest

Compound Name: AJG049 free base

Cat. No.: B1664468 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and a comprehensive protocol for the

preparation of a stock solution of AJG049 free base, a potent L-type calcium channel

antagonist. Adherence to this protocol is crucial for ensuring the accuracy and reproducibility of

experimental results.

Data Summary
The following table summarizes the key quantitative data for AJG049 free base.

Parameter Value Reference

Molecular Weight 414.55 g/mol [1]

Chemical Formula C₂₇H₃₀N₂O₂ [1]

Solubility Soluble in DMSO [1]

Purity >98% [1]

Short-term Storage
Dry, dark, and at 0 - 4°C (days

to weeks)
[1]

Long-term Storage -20°C (months to years) [1]
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Mechanism of Action and Signaling Pathway
AJG049 is a calcium channel antagonist that functions by inhibiting L-type Ca2+ channels.[1][2]

The influx of calcium ions (Ca²⁺) through these channels is a critical step in various cellular

signaling cascades. By blocking this influx, AJG049 can modulate downstream pathways that

are dependent on intracellular calcium concentrations.

One such pathway is the calcineurin-NFAT (Nuclear Factor of Activated T-cells) signaling

cascade. Under normal conditions, an influx of Ca²⁺ activates calmodulin, which in turn

activates the phosphatase calcineurin. Calcineurin then dephosphorylates NFAT, allowing it to

translocate to the nucleus and initiate the transcription of target genes. By inhibiting the initial

Ca²⁺ influx, L-type calcium channel blockers like AJG049 can suppress the activation of this

pathway.
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Caption: AJG049 inhibits the L-type Ca²⁺ channel, blocking downstream signaling.
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Experimental Protocol: Preparation of a 10 mM
AJG049 Stock Solution
This protocol describes the preparation of a 10 mM stock solution of AJG049 free base in

dimethyl sulfoxide (DMSO).

Materials:

AJG049 free base powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettors and sterile, filtered pipette tips

Workflow:

Start Weigh AJG049 Calculate DMSO
Volume Add DMSO & Dissolve Aliquot Store at -20°C End

Click to download full resolution via product page

Caption: Workflow for preparing AJG049 free base stock solution.

Procedure:

Preparation: In a sterile environment (e.g., a laminar flow hood), bring the AJG049 free base
powder and DMSO to room temperature.

Weighing: Carefully weigh a precise amount of AJG049 free base using a calibrated

analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out

4.1455 mg of AJG049.
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Calculation:

Molecular Weight (MW) of AJG049 = 414.55 g/mol

Desired Concentration (C) = 10 mM = 0.010 mol/L

Desired Volume (V) = 1 mL = 0.001 L

Mass (m) = C x V x MW

Mass (m) = 0.010 mol/L x 0.001 L x 414.55 g/mol = 0.0041455 g = 4.1455 mg

Dissolution:

Transfer the weighed AJG049 powder into a sterile microcentrifuge tube or vial.

Add the calculated volume of DMSO to the tube. For the example above, add 1 mL of

DMSO.

Vortex the solution thoroughly until the AJG049 is completely dissolved. Gentle warming

(e.g., in a 37°C water bath) may be used to aid dissolution if necessary, but avoid

excessive heat.

Aliquoting and Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to minimize freeze-thaw cycles.

Clearly label each aliquot with the compound name, concentration, and date of

preparation.

For long-term storage, store the aliquots at -20°C in a dark, dry place.[1] For short-term

storage (days to weeks), aliquots can be stored at 0-4°C.[1]

Application Notes
Solvent Consideration: AJG049 free base is soluble in DMSO.[1] It is recommended to use

anhydrous DMSO to prevent hydrolysis of the compound. When preparing working solutions
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for cell-based assays, ensure that the final concentration of DMSO is not toxic to the cells

(typically <0.5%).

Stability: The product is stable for several weeks during standard shipping conditions.[1] For

long-term storage, it is recommended to store the compound as a solid or as a frozen stock

solution.[1] Avoid repeated freeze-thaw cycles of the stock solution.

Safety Precautions: This product is for research use only and not for human or veterinary

use.[1] Standard laboratory safety practices should be followed, including the use of

personal protective equipment (PPE) such as gloves, a lab coat, and safety glasses. Work in

a well-ventilated area.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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